Cas no 820977-08-0 (3-Pentenoic acid, 2-oxo-3-(propoxymethyl)-, ethyl ester)

• Product name: 3-Pentenoic acid, 2-oxo-3-(propoxymethyl)-, ethyl ester
• CAS No: 820977-08-0
• MF: C₁₁H₁₈O₄
• MW: 214.25822
• CID: 698922
• PubChem ID: 71420144

3-Pentenoic acid, 2-oxo-3-(propoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 2-oxo-3-(propoxymethyl)-, ethyl ester
• ethyl 2-oxo-3-(propoxymethyl)pent-3-enoate
• ethyl 2-oxo-3-propoxymethyl-3-pentenoate
• 820977-08-0
• DTXSID00839352

• Inchi： InChI=1S/C11H18O4/c1-4-7-14-8-9(5-2)10(12)11(13)15-6-3/h5H,4,6-8H2,1-3H3
• InChI Key： PONRGBSYLORBMO-UHFFFAOYSA-N
• SMILES： CCCOCC(=CC)C(=O)C(=O)OCC

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.7